Cas no 252563-34-1 (1-(4-bromo-2-ethylphenyl)ethan-1-one)

• Product Name: 1-(4-bromo-2-ethylphenyl)ethan-1-one
• CAS No: 252563-34-1
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD34533472
• CID: 5223847
• PubChem ID: 22316878
• Update Time: 2025-06-22

1-(4-bromo-2-ethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2'-ethylacetophenone
• 1-(4-bromo-2-ethylphenyl)ethan-1-one

• MDL： MFCD34533472
• Inchi： 1S/C10H11BrO/c1-3-8-6-9(11)4-5-10(8)7(2)12/h4-6H,3H2,1-2H3
• InChI Key： PYAVBLILAUTLDK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C=C1CC)C

Additional information on 1-(4-bromo-2-ethylphenyl)ethan-1-one

Introduction to 1-(4-Bromo-2-Ethylphenyl)ethan-1-one (CAS No. 252563-34-1)

1-(4-Bromo-2-Ethylphenyl)ethan-1-one, also known by its CAS number 252563-34-1, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromine atom and an ethyl group attached to a phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1-(4-Bromo-2-Ethylphenyl)ethan-1-one is C₁₀H₁₁BrO, and its molecular weight is approximately 209.10 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 270°C. Its solubility in water is low, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a wide range of chemical processes and reactions.

In the realm of pharmaceutical research, 1-(4-Bromo-2-Ethylphenyl)ethan-1-one has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize novel inhibitors of protein kinases, which are key enzymes involved in many cellular processes and are often dysregulated in cancer and other diseases.

The bromine atom in 1-(4-Bromo-2-Ethylphenyl)ethan-1-one provides a reactive site that can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This versatility makes it an attractive starting material for the synthesis of complex organic molecules with diverse biological activities. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound to develop potent inhibitors of the enzyme dihydrofolate reductase (DHFR), which is a validated target for the treatment of malaria and other parasitic infections.

Beyond its applications in pharmaceuticals, 1-(4-Bromo-2-Ethylphenyl)ethan-1-one has also found utility in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use in the synthesis of advanced polymers with unique properties. The bromine atom can be used as a handle for post-polymerization modification, allowing for the creation of functionalized polymers with tailored properties for specific applications. These polymers have potential uses in areas such as drug delivery systems, sensors, and coatings.

The synthesis of 1-(4-Bromo-2-Ethylphenyl)ethan-1-one can be achieved through several routes, but one common method involves the Friedel-Crafts acylation of 4-bromo-2-ethylbenzene with acetyl chloride in the presence of an acid catalyst such as aluminum chloride. This reaction proceeds via an electrophilic aromatic substitution mechanism and yields high purity product under optimized conditions. The choice of solvent and reaction temperature can significantly influence the yield and purity of the final product.

In terms of safety and handling, while 1-(4-Bromo-2-Ethylphenyl)ethan-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. It should be stored in a cool, dry place away from strong oxidizers and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn during handling to minimize exposure risks.

The market demand for 1-(4-Bromo-2-Ethylphenyl)ethan-1-one has been steadily increasing due to its growing applications in various industries. Major chemical suppliers such as Sigma-Aldrich and Alfa Aesar offer this compound at different purities to meet the diverse needs of researchers and industrial users. The global market for organic intermediates like this compound is expected to continue growing as new applications are discovered and developed.

In conclusion, 1-(4-Bromo-2-Ethylphenyl)ethan-1-one (CAS No. 252563-34-1) is a valuable organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an important intermediate for the development of new drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.